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Compound of Interest

Compound Name: 3-cis-Hydroxyglibenclamide

Cat. No.: B13724726

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 3-cis-Hydroxyglibenclamide, an
active metabolite of the second-generation sulfonylurea, glibenclamide (also known as
glyburide). Glibenclamide is a widely prescribed oral hypoglycemic agent for the management
of type 2 diabetes mellitus. Its metabolites, including 3-cis-Hydroxyglibenclamide, contribute
to its overall therapeutic and potential adverse effects. Understanding the properties and
biological activity of this metabolite is crucial for a complete picture of glibenclamide's
pharmacology and for the development of safer and more effective antidiabetic therapies.

Chemical Identity

Property Value

CAS Number 23074-02-4[1][2]

Molecular Formula C23H28CIN306S[1]

Molecular Weight 510.00 g/mol [1]
Synonyms

e cis-3-Hydroxyglyburide[2]
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» 3-cis-Hydroxycyclohexyl glyburide[1]

e Benzamide, 5-chloro-N-[2-[4-[[[[(1R,3S)-3-
hydroxycyclohexyllamino]carbonyl]Jamino]sulfonyl]phenyl]ethyl]-2-methoxy-, rel-[2]

¢ rel-5-Chloro-N-[2-[4-[[[[(1R,3S)-3-
hydroxycyclohexyllamino]carbonyl]Jamino]sulfonyl]phenyl]ethyl]-2-methoxybenzamide

e Urea, 1-[[p-[2-(5-chloro-0-anisamido)ethyl]phenyl]sulfonyl]-3-(3-hydroxycyclohexyl)-, cis-

Pharmacological Activity

3-cis-Hydroxyglibenclamide (M2) is an active metabolite of glibenclamide and exhibits
significant hypoglycemic effects.[3] It is reported to show approximately 50% of the
hypoglycemic activity of the parent compound, which is attributed to its ability to increase
insulin secretion.[3]

Quantitative Pharmacodynamic and Pharmacokinetic
Data

A study in healthy human subjects provided the following key parameters for 3-cis-
Hydroxyglibenclamide (M2) following intravenous administration.
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Parameter Value Unit Description

Maximum percentage
Emax 27 (CV 56%) % of blood glucose
reduction.

Steady-state serum

concentration at which

CEss50 37 (CV 47%) ng/mL )
50% of the maximal
effect is achieved.
Elimination rate

kEO 0.479 (CV 8.5%) h-t constant from the
effect site.
Equilibration half-life

kEO-HL 1.4 h

for the effect site.

Data from a study on the concentration-effect relations of glibenclamide and its active
metabolites in humans.

Mechanism of Action: Sulfonylurea-Induced Insulin
Secretion

As a metabolite of glibenclamide, 3-cis-Hydroxyglibenclamide is understood to share the
same mechanism of action as other sulfonylureas. This involves the regulation of insulin
secretion from pancreatic p-cells.

The primary target for sulfonylureas is the ATP-sensitive potassium channel (KATP) on the
plasma membrane of pancreatic 3-cells. These channels are composed of two subunits: the
inwardly rectifying potassium channel pore (Kir6.2) and the sulfonylurea receptor 1 (SUR1).

The binding of 3-cis-Hydroxyglibenclamide to the SUR1 subunit leads to the closure of the
KATP channel. This inhibition of potassium efflux results in the depolarization of the (3-cell
membrane. The change in membrane potential activates voltage-gated calcium channels,
leading to an influx of extracellular calcium ions (Ca2+). The subsequent rise in intracellular
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Ca2+ concentration is the primary trigger for the exocytosis of insulin-containing secretory
granules.

Signaling Pathway of 3-cis-Hydroxyglibenclamide in Pancreatic B-Cells
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Caption: Signaling pathway of 3-cis-Hydroxyglibenclamide in pancreatic [3-cells.
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Experimental Protocols

The following is a summarized methodology based on a clinical study investigating the
hypoglycemic effect of glibenclamide metabolites.

Study Design:

A placebo-controlled, randomized, single-blind crossover study was conducted with eight
healthy subjects. Each subject participated in five single-dose tests with a washout period of
three months between each test. The administered substances were:

3.5 mg glibenclamide (oral)

3.5 mg glibenclamide (intravenous)

3.5 mg 4-trans-hydroxy-glibenclamide (M1) (intravenous)

3.5 mg 3-cis-hydroxy-glibenclamide (M2) (intravenous)

Placebo (intravenous)

All administrations were performed in a fasting state. Standardized meals were provided 0.5
and 5.5 hours after medication administration.

Sample Collection and Analysis:

e Blood Glucose Measurement: Blood glucose levels were measured using a glucose oxidase
method.

e Serum Insulin Concentration: Serum insulin concentrations were analyzed using a specific
immunoassay.

Experimental Workflow Diagram
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Experimental Workflow for Assessing Hypoglycemic Effect

Subject Recruitment

Recruit 8 healthy subjects

Study Design
\4

Randomized, single-blind, crossover design

3-month washout period

Intervention

Administer single dose of:
- Glibenclamide (oral/IV)
- M1 (V)
-M2 (IV)

- Placebo (V)

Provide standardized meals at 0.5h and 5.5h

Data Collection & Analysis

Collect blood samples

Measure blood glucose (glucose oxidase method) |

Analyze serum insulin (immunoassay)
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Caption: Experimental workflow for assessing the hypoglycemic effect of 3-cis-

Hydroxyglibenclamide.

Conclusion
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3-cis-Hydroxyglibenclamide is a pharmacologically active metabolite of glibenclamide that
contributes to the drug's overall glucose-lowering effect. Its mechanism of action is consistent
with that of sulfonylureas, involving the closure of KATP channels in pancreatic (-cells and
subsequent stimulation of insulin secretion. The quantitative data on its pharmacodynamics
and pharmacokinetics provide valuable insights for researchers in the fields of diabetes,
pharmacology, and drug metabolism. Further investigation into the specific interactions of this
metabolite with the sulfonylurea receptor and its long-term effects could provide a more
nuanced understanding of glibenclamide therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b13724726?utm_src=pdf-body
https://www.benchchem.com/product/b13724726?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/9551701/
https://pubmed.ncbi.nlm.nih.gov/9551701/
https://pubmed.ncbi.nlm.nih.gov/9146849/
https://pubmed.ncbi.nlm.nih.gov/9146849/
https://www.chemodex.com/products/3-cis-hydroxyglibenclamide/
https://www.chemodex.com/products/3-cis-hydroxyglibenclamide/
https://www.benchchem.com/product/b13724726#3-cis-hydroxyglibenclamide-cas-number-and-synonyms
https://www.benchchem.com/product/b13724726#3-cis-hydroxyglibenclamide-cas-number-and-synonyms
https://www.benchchem.com/product/b13724726#3-cis-hydroxyglibenclamide-cas-number-and-synonyms
https://www.benchchem.com/product/b13724726#3-cis-hydroxyglibenclamide-cas-number-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13724726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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